Cas no 2228221-46-1 (3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid)

3-Amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid is a cyclobutane-based carboxylic acid derivative featuring a substituted pyrazole moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its unique structural framework, which combines a rigid cyclobutane core with a heterocyclic aromatic system. The presence of both amino and carboxylic acid functional groups enhances its potential as a versatile intermediate for the synthesis of bioactive molecules or as a scaffold for drug discovery. Its well-defined stereochemistry and modular reactivity make it suitable for applications in peptidomimetics, small-molecule inhibitors, or targeted ligand design. The compound's stability and synthetic accessibility further support its utility in advanced chemical studies.
3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid structure
2228221-46-1 structure
Product Name:3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid
CAS No:2228221-46-1
MF:C15H17N3O2
MW:271.314383268356
CID:6226808
PubChem ID:165793593
Update Time:2025-06-26

3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid
    • EN300-1864459
    • 2228221-46-1
    • Inchi: 1S/C15H17N3O2/c1-18-13(15(14(19)20)8-11(16)9-15)7-12(17-18)10-5-3-2-4-6-10/h2-7,11H,8-9,16H2,1H3,(H,19,20)
    • InChI Key: YPEZKWGWAHZQFY-UHFFFAOYSA-N
    • SMILES: OC(C1(C2=CC(C3C=CC=CC=3)=NN2C)CC(C1)N)=O

Computed Properties

  • Exact Mass: 271.132076794g/mol
  • Monoisotopic Mass: 271.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 81.1Ų

3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1864459-0.05g
3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid
2228221-46-1
0.05g
$1513.0 2023-09-18
Enamine
EN300-1864459-0.1g
3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid
2228221-46-1
0.1g
$1585.0 2023-09-18
Enamine
EN300-1864459-0.25g
3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid
2228221-46-1
0.25g
$1657.0 2023-09-18
Enamine
EN300-1864459-0.5g
3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid
2228221-46-1
0.5g
$1728.0 2023-09-18
Enamine
EN300-1864459-1.0g
3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid
2228221-46-1
1g
$1801.0 2023-06-01
Enamine
EN300-1864459-2.5g
3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid
2228221-46-1
2.5g
$3530.0 2023-09-18
Enamine
EN300-1864459-5.0g
3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid
2228221-46-1
5g
$5221.0 2023-06-01
Enamine
EN300-1864459-10.0g
3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid
2228221-46-1
10g
$7742.0 2023-06-01
Enamine
EN300-1864459-1g
3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid
2228221-46-1
1g
$1801.0 2023-09-18
Enamine
EN300-1864459-5g
3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid
2228221-46-1
5g
$5221.0 2023-09-18

Additional information on 3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid

Introduction to 3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2228221-46-1)

3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2228221-46-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid is composed of a cyclobutane ring with an amino group and a substituted pyrazole moiety. The cyclobutane ring, known for its strained nature, imparts unique conformational properties to the molecule. The pyrazole moiety, on the other hand, is a versatile functional group that is widely recognized for its biological activity and pharmacological significance. The combination of these structural elements results in a compound with a high degree of molecular complexity and potential for diverse biological interactions.

The synthesis of 3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid has been explored through various methodologies. One common approach involves the coupling of a cyclobutanecarboxylic acid derivative with a substituted pyrazole intermediate. This can be achieved through palladium-catalyzed cross-coupling reactions or other transition metal-catalyzed methods. Recent advancements in synthetic chemistry have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

In terms of biological activity, 3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid has demonstrated significant potential as a modulator of various biological pathways. Studies have shown that this compound can interact with specific receptors and enzymes, leading to therapeutic effects in several disease models. For instance, it has been reported to exhibit neuroprotective properties by modulating glutamate receptors and reducing oxidative stress in neuronal cells. Additionally, preliminary studies have indicated that it may have anti-cancer properties by inhibiting cell proliferation and inducing apoptosis in certain cancer cell lines.

The pharmacological profile of 3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid has been further investigated through in vitro and in vivo studies. In vitro assays have revealed that the compound can effectively bind to target proteins with high affinity and selectivity. In vivo studies using animal models have shown promising results in terms of efficacy and safety. These findings suggest that 3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid has the potential to be developed into a novel therapeutic agent for various diseases.

The mechanism of action of 3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-y)cyclobutane-carboxylic acid is still being elucidated through ongoing research. However, current evidence suggests that it may exert its effects through multiple pathways. For example, it has been shown to modulate ion channels, receptors, and signaling cascades involved in cellular processes such as neurotransmission, inflammation, and cell survival. Understanding these mechanisms is crucial for optimizing the therapeutic potential of the compound and identifying potential side effects.

In addition to its therapeutic applications, 3-amino-(methyl--pyrazol-)cyclobutane-carboxylic acid has also been studied for its use as a tool compound in chemical biology research. Its unique structural features make it an ideal candidate for probing specific biological processes and validating novel targets. Researchers have utilized this compound to gain insights into the function of specific proteins and pathways, contributing to the broader understanding of cellular biology.

The future prospects for 3-amino-(methyl--pyrazol-)cyclobutane-carboxylic acid are promising. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with initial results showing positive outcomes. Additionally, efforts are being made to optimize its pharmacokinetic properties through prodrug strategies and formulation development. These advancements are expected to enhance its therapeutic potential and broaden its clinical applications.

In conclusion, 3-amino-(methyl--pyrazol-)cyclobutane-carboxylic acid (CAS No. 2228221--46-) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and mechanism of action make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As more studies are conducted, it is anticipated that this compound will play a significant role in advancing our understanding of various diseases and contributing to the development of novel treatments.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd